Cas no 1823915-42-9 ({1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine)

• Product Name: {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine
• CAS No: 1823915-42-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5895255
• PubChem ID: 126971916
• Update Time: 2025-06-22

{1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1823915-42-9
• EN300-1851928
• {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C9H15N3/c1-12-5-4-11-8(12)6-9(7-10)2-3-9/h4-5H,2-3,6-7,10H2,1H3
• InChI Key： KRPUKKBDBNHMMF-UHFFFAOYSA-N
• SMILES： NCC1(CC2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 1823915-42-9 and Product Name: {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine

Compound with the CAS number 1823915-42-9 and the product name {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a cyclopropyl group linked to a methanamine moiety, further substituted with a 1-methyl-1H-imidazol-2-yl group, which confers distinct chemical and pharmacological properties.

The cyclopropyl ring is a key structural feature that influences the compound's reactivity and binding affinity. This three-membered heterocyclic ring is known for its stability and ability to interact with biological targets in a specific manner. In recent years, there has been growing interest in cyclopropyl-containing compounds due to their role in modulating various biological pathways. For instance, studies have demonstrated that cyclopropyl derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for therapeutic intervention.

The presence of the {1-methyl-1H-imidazol-2-yl} substituent further enhances the compound's pharmacological profile. Imidazole derivatives are well-documented for their versatility in drug design, often serving as scaffolds for small molecule inhibitors. The methyl group at the 1-position of the imidazole ring contributes to the compound's lipophilicity, which can be crucial for membrane permeability and oral bioavailability. This combination of structural elements makes {1-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropyl}methanamine a promising candidate for further investigation.

Recent research has highlighted the importance of such multifunctional compounds in addressing complex diseases. The structural motif of {1-(methylimidazol-2-yl)methyl)cyclopropyl}methanamine suggests potential interactions with targets involved in inflammation, cancer, and neurodegenerative disorders. For example, preliminary studies have indicated that analogs with similar scaffolds may disrupt protein-protein interactions critical for disease progression. These findings align with the broader trend in drug discovery towards designing molecules that can modulate multiple targets simultaneously.

The synthesis of {1-(methylimidazol-2-yl)methyl)cyclopropyl}methanamine presents unique challenges due to the delicate nature of the cyclopropyl ring and the need for precise functionalization of the imidazole moiety. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and stereoselective transformations, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural flexibility and reactivity.

In vitro studies have begun to unravel the pharmacological properties of this compound. Initial assays suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The cyclopropyl group's ability to engage with hydrophobic pockets in these enzymes could be a key determinant of its binding affinity. Additionally, the imidazole ring may participate in hydrogen bonding interactions, further stabilizing the enzyme-inhibitor complex.

The potential therapeutic applications of {1-(methylimidazol-2-yl)methyl)cyclopropyl}methanamine are broad and exciting. Researchers are exploring its efficacy in models of chronic inflammation, where modulation of inflammatory pathways could lead to novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with cancer-related targets makes it a candidate for oncology research. Preclinical studies are underway to evaluate its safety profile and optimal dosing regimens.

The integration of computational chemistry techniques has accelerated the discovery process for this compound. Molecular modeling studies have helped predict binding modes and optimize lead structures based on virtual screening data. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular interactions and pharmacokinetic properties. The synergy between experimental and computational methods is crucial for efficiently navigating the complexities of drug development.

As our understanding of disease mechanisms evolves, so does our capacity to design targeted therapies like {1-(methylimidazol-2-yl)methyl)cyclopropyl}methanamine. The compound exemplifies how innovative molecular design can address unmet medical needs by leveraging structural motifs known to interact with biological targets effectively. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing pharmaceutical innovation.

Future directions for research on this compound include exploring its mechanism of action at a molecular level and identifying potential off-target effects that could influence its therapeutic index. Additionally, formulation studies will be critical to ensure optimal delivery systems that enhance bioavailability and patient compliance. By addressing these aspects systematically, scientists can move closer to translating this promising lead into a viable therapeutic option.

In conclusion,{1-(methylimidazol-2-yl)methyl)cyclopropyl}methanamine represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a cyclopropyl group and an imidazole moiety provides a versatile scaffold for drug design targeting various diseases including cancer and inflammation-related disorders. Ongoing research efforts are poised to unlock its full potential as a next-generation therapeutic agent.